2-chloro-N-[2-(5-fluoro-1H-indol-3-yl)ethyl]-5-methyl-1,3-thiazole-4-carboxamide

• Molecular Formula: C15H13ClFN3OS
• Molecular Weight: 337.8 g/mol
• IUPAC Name: 2-chloro-N-[2-(5-fluoro-1H-indol-3-yl)ethyl]-5-methyl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C15H13ClFN3OS/c1-8-13(20-15(16)22-8)14(21)18-5-4-9-7-19-12-3-2-10(17)6-11(9)12/h2-3,6-7,19H,4-5H2,1H3,(H,18,21)
• InChI Key: KFSRJHDIFARSIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)Cl)C(=O)NCCC2=CNC3=C2C=C(C=C3)F

Description

2-Chloro-N-[2-(5-fluoro-1H-indol-3-yl)ethyl]-5-methyl-1,3-thiazole-4-carboxamide is a heterocyclic compound featuring a thiazole core substituted with chlorine (C2), methyl (C5), and a carboxamide group linked to a 2-(5-fluoroindol-3-yl)ethyl chain. The chloro and methyl substituents enhance lipophilicity, while the carboxamide linker provides conformational flexibility for target engagement .

Preparation Methods

The synthesis of 2-chloro-N-[2-(5-fluoro-1H-indol-3-yl)ethyl]-5-methyl-1,3-thiazole-4-carboxamide involves several steps, starting with the preparation of the indole and thiazole intermediates. The indole moiety can be synthesized using the Fischer indole synthesis, which involves the reaction of phenylhydrazine with an aldehyde or ketone under acidic conditions . The thiazole moiety can be prepared through the Hantzsch thiazole synthesis, which involves the condensation of α-haloketones with thioamides . The final step involves coupling the indole and thiazole intermediates under appropriate conditions to form the target compound .

Chemical Reactions Analysis

2-chloro-N-[2-(5-fluoro-1H-indol-3-yl)ethyl]-5-methyl-1,3-thiazole-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chloro and fluoro positions.

Hydrolysis: Hydrolysis of the compound can be achieved under acidic or basic conditions, leading to the formation of corresponding carboxylic acids and amines.

Scientific Research Applications

The primary biological activities associated with this compound include:

• Anticancer Properties : The compound has shown promising results in inhibiting the growth of various cancer cell lines, particularly through its interaction with the Wnt signaling pathway. By inhibiting the Notum enzyme, it upregulates Wnt signaling, which is crucial for regulating cell proliferation and differentiation .
• Antimicrobial Effects : Research indicates that derivatives of thiazole compounds exhibit significant antibacterial and antifungal activities. The structural characteristics of this compound allow it to disrupt bacterial cell membranes, leading to cell lysis .

Synthesis and Preparation

The synthesis of this compound typically follows a multi-step process:

• Preparation of Starting Materials : The synthesis begins with the production of 5-fluoroindole, often through fluorination methods.
• Alkylation Reaction : The 5-fluoroindole is alkylated with 2-chloroethylamine under basic conditions to form an intermediate.
• Acylation Step : The intermediate undergoes acylation with chloroacetyl chloride in the presence of a base like triethylamine to yield the final product.

Case Study 1: Anticancer Activity

A study evaluated the anticancer properties of various thiazole derivatives, including this compound. The results indicated significant cytotoxic effects on estrogen receptor-positive human breast adenocarcinoma (MCF7) cells, with specific derivatives demonstrating enhanced activity due to structural modifications .

Case Study 2: Antimicrobial Efficacy

In another study focusing on antimicrobial activity, derivatives containing thiazole rings were synthesized and tested against a range of bacterial strains. The results showed that certain compounds exhibited effective inhibition against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria, indicating potential for therapeutic applications in treating infections .

Mechanism of Action

The mechanism of action of 2-chloro-N-[2-(5-fluoro-1H-indol-3-yl)ethyl]-5-methyl-1,3-thiazole-4-carboxamide involves its interaction with specific molecular targets and pathways. The indole moiety is known to bind with high affinity to multiple receptors, including serotonin and dopamine receptors . The thiazole moiety contributes to the compound’s ability to inhibit certain enzymes and proteins involved in disease pathways . Overall, the compound exerts its effects through a combination of receptor binding and enzyme inhibition .

Comparison with Similar Compounds

Compound 1 : 2-[1-({[(9H-Fluoren-9-yl)methoxy]carbonyl}amino)ethyl]-5-methyl-1,3-thiazole-4-carboxylic Acid ()

• Structure: Shares a 5-methylthiazole core but replaces the chloro group with a fluorenyl-protected aminoethyl chain.
• Properties: Molecular weight 247.69 (vs. ~385 for the target compound).

Compound 2 : 2-(Cyclopropylamino)-N-[2-(5-Fluoro-1H-Indol-3-yl)ethyl]-1,3-Thiazole-4-Carboxamide ()

• Structure: Replaces the chloro and methyl groups on the thiazole with cyclopropylamino.
• Properties: Molecular weight 344.41. The cyclopropylamino group introduces steric hindrance, which may alter binding kinetics compared to the target compound’s chloro-methyl thiazole.

Indole-Linked Heterocycles

Compound 3 : 3-(4-(2-(5-Fluoro-1H-Indol-3-yl)ethyl)pyrimidin-2-yl)-8-Oxa-3-Azabicyclo[3.2.1]octane ()

• Structure : Replaces the thiazole-carboxamide with a pyrimidine-bicyclic octane system.
• Properties: Synthesized in 92% yield as a yellow oil.
• Application : Developed as a CYP121A1 inhibitor for tuberculosis treatment, highlighting the 5-fluoroindole-ethyl group’s role in microbial target engagement .

Compound 4 : 4-Methoxycarbonylmethyl-8-Methylcarbamoyl-2-{[2-(5-Fluoro-1H-Indol-3-yl)ethyl]furan-2-ylmethylamino}-Imidazo[1,5-c][1,3,5]Thiadiazine-4-Carboxylic Acid Methyl Ester ()

• Structure : Complex imidazo-thiadiazine core with a 5-fluoroindole-ethyl side chain.
• Properties : Molecular weight 582. The furan and methoxy groups increase polarity, contrasting with the target compound’s lipophilic thiazole.

Halogen-Substituted Analogues

Compound 5 : 5-Chloro-N-(4-Cyano-1-Phenyl-1H-Pyrazol-5-yl)-3-Methyl-1-Phenyl-1H-Pyrazole-4-Carboxamide ()

• Structure : Pyrazole-carboxamide with chloro and methyl substituents.
• Properties : Melting point 133–135°C, yield 68%. The chloro group enhances electrophilicity, similar to the target compound, but the pyrazole core may limit π-π stacking compared to thiazole.
• Activity : Pyrazole derivatives in show antimicrobial and kinase inhibitory activity, suggesting shared therapeutic avenues .

Compound 6 : 4-(4-Chlorophenyl)-2-(5-(4-Fluorophenyl)-3-(5-Methyl-1-p-Tolyl-1H-1,2,3-Triazol-4-yl)-4,5-Dihydro-1H-Pyrazol-1-yl)Thiazole ()

• Structure : Thiazole with chlorophenyl and fluorophenyl groups.
• Properties : Isostructural chloro/bromo derivatives (e.g., Compound 4 and 5 in ) exhibit antimicrobial activity. The chloro substituent’s electronegativity may enhance target binding, analogous to the target compound’s C2 chlorine .

Key Research Findings and Data

Table 1. Comparative Analysis of Select Compounds

Compound	Core Structure	Key Substituents	Molecular Weight	Yield (%)	Melting Point (°C)	Notable Activity
Target Compound	Thiazole	Cl, CH₃, 5-fluoroindole-ethyl	~385	N/A	N/A	Potential antimicrobial
Compound 1 ()	Thiazole	Fluorenyl-aminoethyl	247.69	N/A	N/A	Synthetic intermediate
Compound 2 ()	Thiazole	Cyclopropylamino, 5-fluoroindole	344.41	N/A	N/A	Undisclosed
Compound 3 ()	Pyrimidine	5-fluoroindole-ethyl, bicyclic	~400	92	Oil	CYP121A1 inhibition
Compound 5 ()	Pyrazole	Cl, CH₃, cyano	403.1	68	133–135	Antimicrobial

Discussion of Structural and Functional Trends

• Chloro vs.
• Indole-Ethyl Linker : The 2-(5-fluoroindol-3-yl)ethyl group is recurrent in antimicrobial and enzyme-targeting compounds (), suggesting its role in hydrophobic and hydrogen-bond interactions.
• Thiazole vs.

Biological Activity

The compound 2-chloro-N-[2-(5-fluoro-1H-indol-3-yl)ethyl]-5-methyl-1,3-thiazole-4-carboxamide is a thiazole derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article will delve into the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

Structure and Properties

The molecular structure of the compound includes a thiazole ring, which is known for its diverse biological activities. The presence of the 5-fluoro-1H-indole moiety is significant as indole derivatives are often linked to various pharmacological effects.

Chemical Structure

• Molecular Formula: C₁₄H₁₄ClF N₃O
• Molecular Weight: 297.73 g/mol

Antitumor Activity

Research indicates that thiazole derivatives, including the compound , exhibit notable antitumor properties. A study highlighted that compounds with similar structures have shown cytotoxic effects against various cancer cell lines:

Compound	Cell Line	IC50 (µM)
Compound A	A-431 (human epidermoid carcinoma)	1.61 ± 1.92
Compound B	Jurkat (human T lymphocyte)	1.98 ± 1.22
2-chloro-N-[2-(5-fluoro-1H-indol-3-yl)ethyl]-5-methyl-1,3-thiazole-4-carboxamide	U251 (human glioblastoma)	TBD

The IC50 values indicate the concentration required to inhibit cell growth by 50%, suggesting that this compound may possess significant antitumor activity similar to established chemotherapeutics like doxorubicin .

The mechanism by which thiazole derivatives exert their biological effects often involves interaction with specific cellular targets. For instance, molecular dynamics simulations have shown that these compounds can bind to proteins involved in cell survival pathways, such as Bcl-2, through hydrophobic interactions and hydrogen bonding .

Antimicrobial Activity

Thiazoles are also recognized for their antimicrobial properties. Compounds structurally related to the target compound have demonstrated efficacy against various pathogens:

Pathogen	Minimum Inhibitory Concentration (MIC)
C. albicans	3.92–4.01 mM
A. niger	4.01–4.23 mM

These findings suggest that the thiazole scaffold contributes positively to antimicrobial activity, potentially making it a candidate for further development in this area .

Case Study 1: Anticancer Screening

In a recent study, several thiazole derivatives were synthesized and screened for anticancer activity against different cell lines including U251 and WM793 (human melanoma). The results indicated that modifications on the thiazole ring significantly influenced their cytotoxicity profiles. The most active compounds exhibited IC50 values less than those of reference drugs .

Case Study 2: Structure-Activity Relationship (SAR)

A comprehensive SAR analysis revealed that substituents on the thiazole ring and indole moiety significantly affect biological activity. Electron-donating groups at specific positions enhanced cytotoxicity, while electron-withdrawing groups modified antimicrobial efficacy .